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Compound of Interest

Compound Name: Ethyl-isopropyl ether

Cat. No.: B16122236

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl-isopropyl ether, a valuable

solvent and synthetic intermediate. This document details its chemical and physical properties,

provides a detailed experimental protocol for its synthesis via the Williamson ether synthesis,

and outlines standard analytical procedures for its characterization using Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Introduction
Ethyl-isopropyl ether, also known as 2-ethoxypropane, is an organic compound with the

chemical formula C5H12O. It is a colorless, volatile liquid with a characteristic ether-like odor.

Due to its solvent properties and its utility as a reactant in organic synthesis, it finds

applications in various research and industrial settings, including potential uses in

pharmaceutical development as a solvent or intermediate.

Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b16122236#bc-rfq
https://www.benchchem.com/product/b16122236/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-isopropyl-ether-properties-synthesis-and-analysis
https://www.benchchem.com/product/b16122236/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-isopropyl-ether-properties-synthesis-and-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16122236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key quantitative data for ethyl-isopropyl ether is presented in Table 1. This

information is crucial for its handling, application in experimental setups, and for the

interpretation of analytical data.

Property Value Reference

CAS Number 625-54-7

Molecular Formula C5H12O

Molecular Weight 88.15 g/mol

Boiling Point 54 °C

Density 0.725 g/mL at 25 °C

Flash Point -29 °C

Refractive Index 1.367 at 20 °C

Synthesis of Ethyl-Isopropyl Ether via Williamson
Ether Synthesis
The most common and effective method for the laboratory preparation of unsymmetrical ethers

like ethyl-isopropyl ether is the Williamson ether synthesis. This reaction proceeds via an

SN2 mechanism, involving the reaction of an alkoxide with a primary alkyl halide. For the

synthesis of ethyl-isopropyl ether, there are two possible routes. The preferred route involves

the reaction of sodium isopropoxide with a primary ethyl halide (e.g., ethyl bromide) to minimize

the competing elimination reaction.

The overall reaction is as follows:

(CH₃)₂CHONa + CH₃CH₂Br → (CH₃)₂CHOCH₂CH₃ + NaBr

Materials:

Isopropanol (anhydrous)

Sodium metal
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Ethyl bromide

Diethyl ether (anhydrous)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask with a reflux condenser and a dropping funnel

Heating mantle

Stirring apparatus

Separatory funnel

Distillation apparatus

Procedure:

Preparation of Sodium Isopropoxide: In a dry 250 mL three-necked round-bottom flask

equipped with a reflux condenser and a mechanical stirrer, place 50 mL of anhydrous

isopropanol. Carefully add 2.3 g (0.1 mol) of sodium metal in small pieces. The reaction is

exothermic and will produce hydrogen gas, so it should be performed in a well-ventilated

fume hood. Stir the mixture until all the sodium has reacted to form sodium isopropoxide.

Reaction with Ethyl Bromide: To the freshly prepared solution of sodium isopropoxide, add

10.9 g (0.1 mol) of ethyl bromide dropwise from the dropping funnel over a period of 30

minutes while stirring.

Reflux: After the addition is complete, heat the reaction mixture to a gentle reflux for 2 hours

using a heating mantle.

Work-up: Cool the reaction mixture to room temperature. Pour the mixture into 100 mL of

water and transfer it to a separatory funnel. Extract the aqueous layer with two 50 mL

portions of diethyl ether.
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Washing: Combine the organic extracts and wash them with 50 mL of a saturated aqueous

sodium bicarbonate solution, followed by 50 mL of water.

Drying and Solvent Removal: Dry the ether layer over anhydrous magnesium sulfate. Filter

the drying agent and remove the diethyl ether by simple distillation.

Purification: Purify the crude ethyl-isopropyl ether by fractional distillation, collecting the

fraction boiling at 53-55 °C.

Alkoxide Preparation SN2 Reaction Work-up & Purification

Start: Dry Isopropanol Add Sodium Metal Stir until Na dissolves Sodium Isopropoxide Solution Add Ethyl Bromide Reflux for 2 hours Crude Product Mixture Add Water Extract with Diethyl Ether Wash Organic Layer Dry over MgSO4 Fractional Distillation Pure Ethyl-Isopropyl Ether

Click to download full resolution via product page

Caption: Workflow for the synthesis of ethyl-isopropyl ether.

Analytical Characterization
The identity and purity of the synthesized ethyl-isopropyl ether can be confirmed using

various analytical techniques. Below are detailed protocols for Gas Chromatography-Mass

Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

GC-MS is a powerful technique for separating and identifying volatile organic compounds.

Experimental Protocol:

Instrumentation: A standard GC-MS system equipped with a capillary column (e.g., DB-5ms,

30 m x 0.25 mm x 0.25 µm).

Sample Preparation: Prepare a 1% (v/v) solution of the synthesized ethyl-isopropyl ether in
a volatile solvent such as dichloromethane or diethyl ether.

GC Conditions:
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Injector Temperature: 250 °C

Oven Program: Start at 40 °C for 2 minutes, then ramp to 150 °C at a rate of 10 °C/min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL (splitless injection).

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 35-200.

Source Temperature: 230 °C.

Expected Results: The chromatogram should show a major peak corresponding to ethyl-
isopropyl ether. The mass spectrum of this peak will exhibit a characteristic fragmentation

pattern, including the molecular ion peak (m/z 88) and major fragments.

Start: Synthesized Product Prepare 1% solution in Dichloromethane Inject 1 µL into GC-MS Separation on GC Column Detection by Mass Spectrometer Data Analysis (Chromatogram & Mass Spectrum) Confirmation of Identity & Purity

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of ethyl-isopropyl ether.

¹H NMR and ¹³C NMR spectroscopy are essential for confirming the structure of the

synthesized molecule.

Experimental Protocol:

Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

Sample Preparation: Dissolve approximately 10-20 mg of the purified ethyl-isopropyl ether
in 0.6-0.7 mL of deuterated chloroform (CDCl₃) in an NMR tube.

¹H NMR Acquisition:
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Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise

ratio.

Expected Chemical Shifts (δ) and Multiplicities:

~1.1 ppm (triplet, 3H, -OCH₂CH₃)

~1.2 ppm (doublet, 6H, -OCH(CH₃)₂)

~3.4 ppm (quartet, 2H, -OCH₂CH₃)

~3.6 ppm (septet, 1H, -OCH(CH₃)₂)

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum.

Expected Chemical Shifts (δ):

~15 ppm (-OCH₂CH₃)

~22 ppm (-OCH(CH₃)₂)

~63 ppm (-OCH₂CH₃)

~71 ppm (-OCH(CH₃)₂)

Biological Significance and Applications in Drug
Development
While ethyl-isopropyl ether itself is not known to be directly involved in specific signaling

pathways, its role as a solvent is significant in the pharmaceutical industry. Its physical

properties, such as its moderate boiling point and miscibility with many organic solvents, make

it a suitable medium for various chemical reactions during the synthesis of active

pharmaceutical ingredients (APIs). Furthermore, understanding the metabolism of simple

ethers is important for toxicological assessments of new drug candidates that may contain

ether functionalities. The metabolic pathways of related ether compounds often involve
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cytochrome P450-mediated oxidation, which can be a consideration in drug design and

development.

Safety and Handling
Ethyl-isopropyl ether is a highly flammable liquid and should be handled with appropriate

safety precautions in a well-ventilated fume hood. It can form explosive peroxides upon

prolonged exposure to air and light, so it should be stored in a cool, dark, and tightly sealed

container. Personal protective equipment, including safety goggles, gloves, and a lab coat,

should be worn at all times when handling this chemical.

To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl-Isopropyl Ether:
Properties, Synthesis, and Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16122236/docs#an-in-depth-technical-guide-to-ethyl-
isopropyl-ether-properties-synthesis-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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